Cas no 842115-87-1 (Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 842115-87-1
• MF: C₁₂H₁₀FNO₂S
• MW: 251.276705265045
• CID: 1040403
• PubChem ID: 2995947
• Update Time: 2025-06-13

Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-fluorophenyl)thiazole-4-carboxylate
• Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate
• HMS1603N09
• CCG-323038
• AKOS000359123
• Ethyl2-(2-fluorophenyl)thiazole-4-carboxylate
• 842115-87-1
• BS-25890
• DTXSID90388162
• MFCD06636386
• SY359430
• DB-342891

• Inchi： 1S/C12H10FNO2S/c1-2-16-12(15)10-7-17-11(14-10)8-5-3-4-6-9(8)13/h3-7H,2H2,1H3
• InChI Key： AMNMXIMEGAQNCZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 251.04200
• Monoisotopic Mass: 251.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 67.43000
• LogP: 3.12590

Additional information on Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate

Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 842115-87-1): A Comprehensive Overview

Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate, identified by its CAS number 842115-87-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a fluorophenyl moiety and a carboxylate ester group in its molecular structure imparts unique chemical properties that make it a valuable candidate for further research and development.

The structural features of Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate contribute to its potential as a pharmacophore in medicinal chemistry. The thiazole ring is known for its stability and ability to interact with biological targets, while the fluorine atom in the phenyl group enhances lipophilicity and metabolic stability. These characteristics are particularly relevant in the design of drugs targeting neurological and inflammatory disorders. Recent studies have highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and bioavailability, making Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate a compound of interest for further exploration.

In the context of contemporary pharmaceutical research, Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate has been investigated for its potential role in modulating various biological pathways. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and antitumor properties. The specific modification of this compound with a fluorophenyl group suggests that it may exhibit enhanced binding affinity to biological targets compared to its unmodified counterparts. This has prompted researchers to explore its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate is its versatility in chemical modifications. The carboxylate ester group can be readily transformed into other functional groups, such as amides or acids, which can further tailor its biological activity. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved pharmacokinetic profiles. Additionally, the presence of a fluorine atom can influence the compound's metabolic pathways, potentially leading to longer half-lives and reduced clearance rates.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate for biological activity. Virtual screening techniques have been employed to identify potential binding interactions with target proteins, providing insights into how structural modifications can optimize efficacy. These computational approaches have accelerated the drug discovery process and have been instrumental in identifying promising candidates for further experimental validation.

The synthesis of Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate involves multi-step organic reactions that highlight the compound's synthetic accessibility. The introduction of the fluorophenyl group requires careful control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to incorporate fluorinated aromatic rings efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

In conclusion, Ethyl 2-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 842115-87-1) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a thiazole core with a fluorophenyl moiety and a carboxylate ester group offers numerous opportunities for developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, reinforcing its significance in the field of medicinal chemistry.